Cas no 2137421-69-1 (Hexanoic acid, 3-amino-4-methyl-, (4R)-)

• Product Name: Hexanoic acid, 3-amino-4-methyl-, (4R)-
• CAS No: 2137421-69-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5286144
• Update Time: 2025-11-01

Hexanoic acid, 3-amino-4-methyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-amino-4-methyl-, (4R)-

• Inchi： 1S/C7H15NO2/c1-3-5(2)6(8)4-7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t5-,6?/m1/s1
• InChI Key： JHEDYGILOIBOTL-LWOQYNTDSA-N
• SMILES： C(O)(=O)CC(N)[C@H](C)CC

Additional information on Hexanoic acid, 3-amino-4-methyl-, (4R)-

Hexanoic acid, 3-amino-4-methyl-, (4R)- (CAS No. 2137421-69-1): A Comprehensive Overview

Hexanoic acid, 3-amino-4-methyl-, (4R)- (CAS No. 2137421-69-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biotechnology due to its unique structural and functional properties. This compound is a derivative of hexanoic acid with an amino and methyl group substitution, specifically configured in the (4R) enantiomeric form. The chirality of this compound plays a crucial role in its biological activity and potential applications in drug development.

The (4R)- configuration of Hexanoic acid, 3-amino-4-methyl- is particularly important because it can influence the compound's interactions with biological targets, such as enzymes and receptors. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, making them valuable for developing highly specific and effective drugs. Recent studies have highlighted the importance of chiral molecules in drug discovery, emphasizing the need for precise synthesis and characterization methods.

In terms of synthesis, Hexanoic acid, 3-amino-4-methyl-, (4R)- can be prepared through various methodologies, including asymmetric synthesis and chiral resolution techniques. Asymmetric synthesis involves the use of chiral catalysts or auxiliaries to selectively produce one enantiomer over the other. This approach is highly desirable in pharmaceutical applications where purity and enantiomeric excess are critical parameters. Chiral resolution methods, on the other hand, involve separating racemic mixtures into their individual enantiomers using techniques such as crystallization or chromatography.

The biological activity of Hexanoic acid, 3-amino-4-methyl-, (4R)- has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, preliminary data suggest that Hexanoic acid, 3-amino-4-methyl-, (4R)- may have neuroprotective properties, potentially useful in the management of neurodegenerative disorders.

Pharmacokinetic studies have also been conducted to understand the absorption, distribution, metabolism, and excretion (ADME) properties of Hexanoic acid, 3-amino-4-methyl-, (4R)-. These studies are crucial for optimizing drug delivery and dosing regimens. Results indicate that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life in vivo. However, further research is needed to fully characterize its ADME properties and to evaluate its safety and efficacy in clinical settings.

In the context of drug development, Hexanoic acid, 3-amino-4-methyl-, (4R)- has shown promise as a lead compound for various therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further optimization through medicinal chemistry approaches. For instance, modifications to the amino or methyl groups could enhance its potency or selectivity towards specific targets.

Recent advancements in computational chemistry have also contributed to the understanding of Hexanoic acid, 3-amino-4-methyl-, (4R)-. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, helping to guide rational drug design efforts. These computational tools are invaluable for predicting the behavior of new derivatives and for identifying potential off-target effects.

The environmental impact of Hexanoic acid, 3-amino-4-methyl-, (4R)- is another area of interest. While there is limited data available on its environmental fate and toxicity, ongoing research aims to address these concerns to ensure sustainable production and use practices. Environmental assessments are essential for evaluating the long-term impact of chemical compounds on ecosystems and human health.

In conclusion, Hexanoic acid, 3-amino-4-methyl-, (4R)- (CAS No. 2137421-69-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chiral structure and biological activity make it a valuable target for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chiral chemistry and its practical applications in medicine and beyond.